![molecular formula C19H24N2O2S B5428439 N-{1-[4-(1-piperidinyl)phenyl]ethyl}benzenesulfonamide](/img/structure/B5428439.png)
N-{1-[4-(1-piperidinyl)phenyl]ethyl}benzenesulfonamide
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Overview
Description
“N-{1-[4-(1-piperidinyl)phenyl]ethyl}benzenesulfonamide” is a complex organic compound. It is structurally similar to known opioids . It is also related to drugs such as illicitly manufactured nonpharmaceutical fentanyl (NPF), a potent agonist of opioid receptors used for anesthesia and analgesia .
Synthesis Analysis
The synthesis of “this compound” and its derivatives involves complex organic reactions . The residue from these reactions is often purified by flash chromatography or crystallization to obtain the pure compound .Molecular Structure Analysis
The molecular structure of “this compound” is complex and includes various functional groups . The IR spectrum and 1H NMR spectrum provide detailed information about the molecular structure .Chemical Reactions Analysis
“this compound” and its derivatives are involved in various chemical reactions . These reactions are crucial for the synthesis and functionalization of the compound.Physical And Chemical Properties Analysis
“this compound” is a solid/crystalline powder . Its exact physical and chemical properties, such as melting point, boiling point, solubility, etc., are not specified in the retrieved documents.properties
IUPAC Name |
N-[1-(4-piperidin-1-ylphenyl)ethyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O2S/c1-16(20-24(22,23)19-8-4-2-5-9-19)17-10-12-18(13-11-17)21-14-6-3-7-15-21/h2,4-5,8-13,16,20H,3,6-7,14-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RCEZECQNFPRXFS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C=C1)N2CCCCC2)NS(=O)(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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